2-Propenoic acid, 2-methyl-, tetrahydro-2-furanyl ester
Overview
Description
“2-Propenoic acid, 2-methyl-, tetrahydro-2-furanyl ester” is also known as Methacrylic acid, tetrahydrofurfuryl ester . It is an organic compound with the molecular formula C9H14O3 and a molecular weight of 170.2057 . This compound finds remarkable application in combating diverse ailments such as neoplastic conditions and inflammatory disorders .
Molecular Structure Analysis
The IUPAC Standard InChI for this compound is InChI=1S/C9H14O3/c1-7(2)9(10)12-6-8-4-3-5-11-8/h8H,1,3-6H2,2H3 . The chemical structure of this compound is available as a 2D Mol file or as a computed 3D SD file .Physical and Chemical Properties Analysis
This compound is a clear liquid with a musty odor . It has a boiling point of 188.6°F and a predicted density of 1.17±0.1 g/cm3 . Its vapor pressure, flash point, vapor density, specific gravity, and ionization potential are not specified in the sources .Scientific Research Applications
Conformational Studies
- NMR Spectroscopy Investigations : The conformations of E-2-phenyl-3(2'-furyl)propenoic acid and its methyl ester, related to 2-Propenoic acid, 2-methyl-, tetrahydro-2-furanyl ester, were investigated using NMR spectroscopy in various solvents. This study explored the possible conformers in solutions and found no conformational preferences experimentally (Forgó, Felfoeldi, & Pálinkó, 2005).
Chemical Reactions and Synthesis
- Diels−Alder Reaction : 5-Amino-2-furancarboxylic acid methyl ester, a derivative of this compound, undergoes Diels−Alder cycloaddition with various dienophiles. This process yields polysubstituted anilines with high regioselectivity, demonstrating the compound's utility in organic synthesis (Padwa, Dimitroff, Waterson, & Wu, 1997).
- Synthesis of Organotin Complexes : 3-(2-Furanyl)-2-propenoic acid, a related compound, was used to synthesize a series of organotin complexes. These complexes were characterized using various spectroscopic techniques, indicating the compound's potential in coordination chemistry (Danish, Mazhar, Islam, & Chaudary, 1994).
Antimicrobial Applications
- Antimicrobial Activity Study : Reactions of 3-(furan-2-yl)propenoic acids and their esters, closely related to this compound, with arenes demonstrated antimicrobial activity against yeast-like fungi Candida albicans and bacteria like Escherichia coli and Staphylococcus aureus (Kalyaev et al., 2022).
Mechanism of Action
Target of Action
The primary target of 2-Propenoic acid, 2-methyl-, tetrahydro-2-furanyl ester, also known as Tetrahydrofurfuryl methacrylate It is known that methacrylates, in general, are highly reactive monomers . They can undergo both free radical polymerization and other polymerization reactions .
Mode of Action
The mode of action of Tetrahydrofurfuryl methacrylate is primarily through its reactivity. As a methacrylate, it can participate in free radical polymerization and other polymerization reactions . This allows it to form polymers with various properties, depending on the conditions and the presence of other monomers.
Pharmacokinetics
It’s known that the compound is a liquid at room temperature and is insoluble in water but can dissolve in various organic solvents . These properties may influence its bioavailability.
Result of Action
The result of Tetrahydrofurfuryl methacrylate’s action is primarily the formation of polymers through free radical polymerization and other polymerization reactions . The properties of these polymers can vary widely, depending on the specific conditions and the presence of other monomers.
Safety and Hazards
Properties
IUPAC Name |
oxolan-2-yl 2-methylprop-2-enoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c1-6(2)8(9)11-7-4-3-5-10-7/h7H,1,3-5H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSVRUJBOWHSVMA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)OC1CCCO1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30960209 | |
Record name | Oxolan-2-yl 2-methylprop-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30960209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39612-01-6 | |
Record name | 2-Propenoic acid, 2-methyl-, tetrahydro-2-furanyl ester, homopolymer | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039612016 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Oxolan-2-yl 2-methylprop-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30960209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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